(1-Methylpyrrol-2-yl)methyltriphenylphosphonium iodide

• CAS No.: 54828-79-4
• Molecular Formula: C24H23INP
• Molecular Weight: 483.3 g/mol
• IUPAC Name: (1-methylpyrrol-2-yl)methyl-triphenylphosphanium;iodide
• InChI: InChI=1S/C24H23NP.HI/c1-25-19-11-12-21(25)20-26(22-13-5-2-6-14-22,23-15-7-3-8-16-23)24-17-9-4-10-18-24;/h2-19H,20H2,1H3;1H/q+1;/p-1
• InChI Key: FGSISAPCNIXRDO-UHFFFAOYSA-M
• Canonical SMILES: CN1C=CC=C1C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[I-]

Description

(1-Methylpyrrol-2-yl)methyltriphenylphosphonium iodide is a useful research compound. Its molecular formula is C24H23INP and its molecular weight is 483.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Subsequently, to a suspension of (1-methylpyrrol-2-yl)methyl trimethylammonium iodide (55.34 g, 197.5 mmol) obtained above in acetonitrile (400 ml) was added triphenylphosphine (62.20 g, 237.1 mmol) with stirring, and the resulting mixture was stirred at 80° C. for 10 hours. After cooling, the reaction mixture was concentrated to about one-half of its initial volume, to which was added ethyl acetate (200 ml). The crystals precipitated were collected by filtration, washed with ethyl acetate and dried in vacuo to afford the title compound (77.14 g, yield: 81%).